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molecular formula C8H7FO B156033 2-(4-Fluorophenyl)acetaldehyde CAS No. 1736-67-0

2-(4-Fluorophenyl)acetaldehyde

Cat. No. B156033
CAS RN: 1736-67-0
M. Wt: 138.14 g/mol
InChI Key: KCXZRESSSSYYCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06011048

Procedure details

To a solution of 672 mg of o-iodoxybenzoic acid in methyl sulfoxide (5 mL) was added 250 μL of 2-(4-fluorophenyl)ethanol and stirring was continued for 3 h. Water (20 mL) was added and the reaction mixture filtered, the filtrate was extracted with ether (3×20 mL), washed with brine (10 mL), dried over magnesium sulfate, and concentrated to give 2-(4-fluorophenyl) ethanal as an unstable oil. The material was immediately dissolved in acetonitrile (3.5 mL) at 0° C. and 264 μL of bromotrimethylsilane and 142 μL of methyl sulfoxide were added. After stirring for 1 h, water (10 mL) was added and the reaction mixture was extracted with ether (3×20 mL), washed with brine (10 mL), dried over magnesium sulfate, and concentrated to give the title compound (220 mg) as an unstable oil which was used immediately without further purification.
Name
o-iodoxybenzoic acid
Quantity
672 mg
Type
reactant
Reaction Step One
Name
2-(4-fluorophenyl)ethanol
Quantity
250 μL
Type
reactant
Reaction Step One
Name
methyl sulfoxide
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Water
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
2-(4-fluorophenyl) ethanal

Identifiers

REACTION_CXSMILES
I(C1C=CC=CC=1C(O)=O)(=O)=O.[F:13][C:14]1[CH:19]=[CH:18][C:17]([CH2:20][CH2:21][OH:22])=[CH:16][CH:15]=1.O>CS(C)=O>[F:13][C:14]1[CH:19]=[CH:18][C:17]([CH2:20][CH:21]=[O:22])=[CH:16][CH:15]=1

Inputs

Step One
Name
o-iodoxybenzoic acid
Quantity
672 mg
Type
reactant
Smiles
I(=O)(=O)C1=C(C(=O)O)C=CC=C1
Name
2-(4-fluorophenyl)ethanol
Quantity
250 μL
Type
reactant
Smiles
FC1=CC=C(C=C1)CCO
Name
methyl sulfoxide
Quantity
5 mL
Type
solvent
Smiles
CS(=O)C
Step Two
Name
Water
Quantity
20 mL
Type
reactant
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
the reaction mixture filtered
EXTRACTION
Type
EXTRACTION
Details
the filtrate was extracted with ether (3×20 mL)
WASH
Type
WASH
Details
washed with brine (10 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 3 h
Name
2-(4-fluorophenyl) ethanal
Type
product
Smiles
FC1=CC=C(C=C1)CC=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.